Cas no 27676-62-6 (Tris(3,5-di-tert-butyl-4-hydroxybenzyl) Isocyanurate)

• Product Name: Tris(3,5-di-tert-butyl-4-hydroxybenzyl) Isocyanurate
• CAS No: 27676-62-6
• MF: C₄₈H₆₉N₃O₆
• MW: 784.077974081039
• MDL: MFCD00134700
• CID: 53199
• PubChem ID: 354335429
• Update Time: 2026-05-14

Tris(3,5-di-tert-butyl-4-hydroxybenzyl) Isocyanurate Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Tris(3,5-di-tert-butyl-4-hydroxybenzyl)-1,3,5-triazinane-2,4,6-trione
• Tris(3,5-di-tert-butyl-4-hydroxybenzyl) isocyanurate
• RALOX 3114
• Tris-(3,5-di-t-butyl-4-hydroxybenzyl)-isocyanurate
• Tris(3,5-Di-Tert-4-Hydroxybenzyl)Isocyanurate
• Antioxidant 3114
• Irganox 3114
• Primanox3114
• 1,3,5-Tris(3,5-di-tert-butyl-4-hydroxy benzyl)-s-trizine-2,4,6-(1H,3H,5H)trione
• Antioxidant-3114
• Tris(3,5-di-(tert)-butyl-4-hydroxybenzyl) isocyanurate
• Ethanox? 314
• Irganox? 3114 FF
• 1,3,5-Tris(3,5-di-tert-butyl-4-hydroxybenzyl)-1,3,5-triazine-2,4,6-(1H,3H,5H)-trione
• AgeRite GT
• At 3114
• Goodrite 3114
• Irganox 3114 FF
• Mark AO-20
• Plastic additive 13
• Thanox3114
• TTIC
• VANOX GT
• 1,3,5-Tris(3,5-di-tert-butyl-4-hydroxybenzyl)-s-triazine-2,4,6(1H,3H,5H)-trione
• Isocyanuric Acid Tris(3,5-di-tert-butyl-4-hydroxybenzyl) Ester
• s-Triazine-2,4,6(1H,3H,5H)-trione,1,3,5-tris(3,5-di-tert-butyl-4-hydroxybenzyl)- (8CI)
• 1,3,5-Tri(3,5-di-tert-butyl-4-hydroxybenzyl) isocyanurate
• 1,3,5-Tris(3,5-di-tert-butyl-4-hydroxybenzyl) isocyanurate
• 1,3,5-Tris(3,5-di-tert-butyl-4-hydroxybenzyl)-1,3,5-triazine-2,4,6(1H,3H,5H)-trione
• 1,3,5-Tris(3,5-di-tert-butyl-4-hydroxybenzyl)-s-triazin-2,4,6(1H,3H,5H)-trione
• 1,3,5-Tris(3,5-di-tert-butyl-4-hydroxybenzyl)-s-triazinetrione
• 1,3,5-Tris(3',5'-di-tert-butyl-4'-hydroxybenzyl)-5-triazine-2,4,6(1H,3H,5H)-trione
• 1,3,5-Tris(4-hydroxy-3,5-di-tert-butylbenzyl)cyanuric acid
• 1,3,5-tris(3,5-di-tert-butyl-4-hydroxybenzyl)[1,3,5]triazin-2,4,6-trione
• ADKStab AO 18
• ADK Stab AO 20
• AO 106
• AO 18
• AO 2
• AO 20
• Alvinox FB
• Anox 3114
• Anox IC 14
• Cyanox 1741
• Ethanox 314
• G 3114
• Good-rite 3114
• Hostanox M 014
• IR 3114
• Keminox 314
• Mark AO 18
• Mark AO 20
• Mixxim AO 20
• Tris(3,5-ditert-butyl-4-hydroxybenzyl)isocyanurate
• Vixid
• Yoshinox 314
• Tris(3,5-di-tert-butyl-4-hydroxybenzyl)isocyanurate
• Antioxidant3114
• 680V3MP8YT
• 1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1,3,5-tris[[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]methyl]-
• 1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1,3,5-tris((3,5-bis(1,1-d
• Tris(3,5-di-tert-butyl-4-hydroxybenzyl) Isocyanurate

• MDL： MFCD00134700
• Inchi： 1S/C48H69N3O6/c1-43(2,3)31-19-28(20-32(37(31)52)44(4,5)6)25-49-40(55)50(26-29-21-33(45(7,8)9)38(53)34(22-29)46(10,11)12)42(57)51(41(49)56)27-30-23-35(47(13,14)15)39(54)36(24-30)48(16,17)18/h19-24,52-54H,25-27H2,1-18H3
• InChI Key： VNQNXQYZMPJLQX-UHFFFAOYSA-N
• SMILES： O([H])C1C(=C([H])C(=C([H])C=1C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])N1C(N(C(N(C1=O)C([H])([H])C1C([H])=C(C(=C(C=1[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])O[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])=O)C([H])([H])C1C([H])=C(C(=C(C=1[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])O[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 783.51900
• Monoisotopic Mass: 783.518637
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 57
• Rotatable Bond Count: 12
• Complexity: 1170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 12.8
• Topological Polar Surface Area: 122

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.03g/cm3
• Melting Point: 220.0 to 224.0 deg-C
• Boiling Point: 757.9°C at 760 mmHg
• Flash Point: 289 ºC
• Refractive Index: 1.566?
• PSA: 126.69000
• LogP: 9.21840
• Solubility: Slightly soluble in water, soluble in acetone, benzene, chloroform, N, N-dimethylformamide, ethanol, methanol.

Tris(3,5-di-tert-butyl-4-hydroxybenzyl) Isocyanurate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：-
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on Tris(3,5-di-tert-butyl-4-hydroxybenzyl) Isocyanurate

Tris(3,5-di-tert-butyl-4-hydroxybenzyl) Isocyanurate: A Comprehensive Overview

Tris(3,5-di-tert-butyl-4-hydroxybenzyl) Isocyanurate, commonly referred to by its CAS number 27676-62-6, is a highly specialized compound with significant applications in various industrial and scientific fields. This compound is a derivative of isocyanurate, a cyclic trimer of isocyanic acid, and its structure incorporates three hydroxyl-substituted benzyl groups with specific substituents that enhance its stability and reactivity.

The molecular structure of Tris(3,5-di-tert-butyl-4-hydroxybenzyl) Isocyanurate is characterized by a central isocyanurate ring connected to three benzyl groups, each bearing hydroxyl and tert-butyl substituents. These substituents play a crucial role in determining the compound's physical and chemical properties. The tert-butyl groups provide steric hindrance, which can influence the compound's solubility and thermal stability, while the hydroxyl groups contribute to its reactivity in various chemical reactions.

Recent studies have highlighted the importance of Tris(3,5-di-tert-butyl-4-hydroxybenzyl) Isocyanurate in the development of advanced materials, particularly in the field of thermoplastics and elastomers. Its unique combination of thermal stability and reactivity makes it an ideal candidate for use as a stabilizer and additive in polymer formulations. For instance, research published in 2023 demonstrated its effectiveness in enhancing the thermal resistance of polyurethanes without compromising their mechanical properties.

In addition to its role in polymer science, this compound has found applications in the synthesis of high-performance adhesives and coatings. Its ability to form strong intermolecular hydrogen bonds with other polymers has been leveraged to create adhesives with superior bonding strength and durability under harsh environmental conditions. Furthermore, its use in coatings has been shown to improve scratch resistance and UV stability, making it a valuable addition to automotive and aerospace industries.

The synthesis of Tris(3,5-di-tert-butyl-4-hydroxybenzyl) Isocyanurate typically involves a multi-step process that begins with the preparation of the corresponding benzyl alcohol derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production techniques, reducing the overall carbon footprint associated with its manufacture. For example, researchers have successfully employed enzymatic catalysts to facilitate key steps in the synthesis process, leading to higher yields and lower energy consumption.

Beyond its industrial applications, this compound has also garnered attention in academic research for its potential in drug delivery systems and biomedical engineering. Its biocompatibility and controlled degradation properties make it a promising candidate for use in bioresorbable polymers and scaffolds for tissue engineering. Preliminary studies indicate that it could serve as a versatile platform for developing next-generation medical devices with tailored mechanical and degradation profiles.

In conclusion, Tris(3,5-di-tert-butyl-4-hydroxybenzyl) Isocyanurate, identified by CAS number 27676-62-6, stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, enhanced by specific substituents, positions it as a key material for advancing technologies in polymer science, adhesive formulations, coatings development, and biomedical engineering. As ongoing research continues to uncover new potential uses for this compound, its significance within both industrial and academic realms is expected to grow further.